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Compound of Interest

Compound Name: Hthq

Cat. No.: B1673425 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to

the Safe Handling, Storage, and Disposal of 1-O-Hexyl-2,3,5-trimethylhydroquinone (HTHQ).

This document provides crucial safety and logistical information for the handling of HTHQ (1-O-

Hexyl-2,3,5-trimethylhydroquinone), a potent antioxidant and anti-lipid-peroxidative agent.[1]

Adherence to these guidelines is essential to ensure personal safety and maintain the integrity

of research.

Chemical and Physical Properties
HTHQ is a hydroquinone monoalkylether. A summary of its key properties is provided in the

table below.
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Property Value

Chemical Name 1-O-Hexyl-2,3,5-trimethylhydroquinone

Synonyms HTHQ, 4-Hexyloxy-2,3,6-trimethylphenol

CAS Number 148081-72-5

Molecular Formula C₁₅H₂₄O₂

Molecular Weight 236.35 g/mol

Appearance
Not explicitly stated, handle as a potentially

hazardous solid or liquid.

Solubility Soluble in DMSO (47 mg/mL)

Hazard Identification and Safety Precautions
While a comprehensive GHS classification for HTHQ is not readily available, data for the

related compound Trimethylhydroquinone and general chemical safety principles dictate a

cautious approach.

GHS Hazard Information (Reference:
Trimethylhydroquinone)

Hazard Class Category

Acute Dermal Toxicity Category 2

Acute Inhalation Toxicity Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 1

Skin Sensitization Category 1

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory system)

Source: Safety Data Sheet for Trimethylhydroquinone[2]
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NFPA 704 Ratings
Category Rating Interpretation

Health 2

Intense or continued but not

chronic exposure could cause

temporary incapacitation or

possible residual injury.

Flammability 0
Materials that will not burn

under typical fire conditions.

Reactivity 0

Normally stable, even under

fire exposure conditions, and is

not reactive with water.

Source: Safety Data Sheet for 1-O-Hexyl-2,3,5-trimethylhydroquinone[3]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling HTHQ. The following table outlines the

recommended equipment.
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Body Part Recommended PPE
Specifications and
Rationale

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended to prevent skin

contact. Inspect gloves for

integrity before each use.

Eyes

Safety glasses with side

shields or chemical splash

goggles

Protects eyes from splashes

and airborne particles.

Body Laboratory coat

Provides a barrier against

accidental spills and

contamination of personal

clothing.

Respiratory
Use in a well-ventilated area or

a chemical fume hood

Avoids inhalation of any dusts

or aerosols. For situations with

a higher risk of aerosol

generation, a NIOSH-approved

respirator may be necessary.

Feet Closed-toe shoes
Protects feet from spills and

falling objects.

Operational Plan: Safe Handling and Storage
A systematic approach to handling and storage is critical for safety and to maintain the quality

of HTHQ.

Handling Workflow
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Safe Handling Workflow for HTHQ

Preparation
- Review SDS

- Don appropriate PPE

Weighing
- Use in a fume hood or ventilated enclosure

- Use a dedicated spatula and weigh boat

Proceed with caution

Dissolution
- Add HTHQ to the solvent slowly
- Gentle agitation may be required

Experimental Use
- Handle with care to avoid spills

- Maintain clear labeling of all solutions

Post-Experiment Cleanup
- Decontaminate work surfaces

- Segregate waste

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of HTHQ, from preparation to cleanup.

Storage Conditions
Temperature: Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Incompatibilities: Keep away from strong oxidizing agents.

Labeling: All containers must be clearly labeled with the chemical name, concentration, and

hazard symbols.
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Disposal Plan
Proper disposal of HTHQ and its waste is crucial to prevent environmental contamination and

ensure regulatory compliance.

Waste Segregation and Disposal Workflow

HTHQ Waste Disposal Workflow

Waste Generation
- Unused HTHQ

- Contaminated labware
- Experimental solutions

Waste Segregation
- Solid waste (e.g., contaminated gloves, weigh boats)

- Liquid waste (e.g., solutions containing HTHQ)

Solid Waste Container
- Labeled 'Hazardous Solid Waste'

Liquid Waste Container
- Labeled 'Hazardous Liquid Waste'

- Specify chemical components

Waste Collection
- Store sealed waste containers in a designated satellite accumulation area

Professional Disposal
- Arrange for pickup by certified hazardous waste disposal service

Click to download full resolution via product page

Caption: A step-by-step guide for the proper segregation and disposal of HTHQ waste.

Disposal Guidelines
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Unused Product: Dispose of as hazardous waste in accordance with local, state, and federal

regulations. Do not dispose of down the drain.

Contaminated Materials: Items such as gloves, weigh boats, and paper towels that are

contaminated with HTHQ should be placed in a sealed, labeled container for hazardous solid

waste.

Solutions: Aqueous and organic solutions containing HTHQ should be collected in a labeled,

sealed container for hazardous liquid waste. The composition of the waste should be clearly

indicated.

Experimental Protocol: Assessing the Protective
Effect of HTHQ against l-DOPA-Induced Cytotoxicity
in PC12 Cells
The following is a representative experimental workflow based on published research

demonstrating the antioxidant properties of HTHQ.[4]

Experimental Workflow
Caption: A workflow outlining the key steps in an experiment to evaluate the cytoprotective

effects of HTHQ.

Detailed Methodology
Cell Culture: Maintain PC12 cells in a suitable culture medium (e.g., DMEM supplemented

with fetal bovine serum and penicillin-streptomycin) in a humidified incubator at 37°C with

5% CO₂.

Cell Seeding: Plate the PC12 cells in 96-well plates at an appropriate density and allow them

to adhere overnight.

HTHQ Pre-treatment: Prepare stock solutions of HTHQ in a suitable solvent (e.g., DMSO).

Dilute the stock solution in a culture medium to the desired final concentrations (e.g., 1, 10,

and 100 µM). Treat the cells with the HTHQ-containing medium for a specified pre-incubation

period.
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Induction of Cytotoxicity: Prepare solutions of l-DOPA in a culture medium at the desired

concentrations (e.g., 100 and 200 µM). After the HTHQ pre-treatment, expose the cells to the

l-DOPA-containing medium for 24 hours.[4]

Cell Viability Assessment (MTT Assay):

After the 24-hour incubation with l-DOPA, remove the medium.

Add MTT solution to each well and incubate for a few hours to allow for the formation of

formazan crystals.

Solubilize the formazan crystals with a solubilization solution (e.g., DMSO or a specialized

reagent).

Measure the absorbance at a specific wavelength (typically around 570 nm) using a

microplate reader.

Data Analysis: Calculate cell viability as a percentage of the control (untreated) cells.

Analyze the data to determine if HTHQ treatment provides a statistically significant protective

effect against l-DOPA-induced cell death.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1673425#personal-protective-equipment-for-
handling-hthq]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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